Cas no 804432-42-6 (Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-)
804432-42-6 structure
Product Name:Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
CAS No:804432-42-6
MF:C14H23NO
MW:221.338524103165
CID:714267
PubChem ID:45097698
Update Time:2025-04-19
Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]-
- 1-(2,5-dimethylphenyl)-2-(propan-2-ylamino)propan-1-ol
- Benzenemethanol, 2,5-dimethyl-alpha-[1-[(1-methylethyl)amino]ethyl]- (9CI)
- 804432-42-6
- DTXSID70667624
- 1-(2,5-Dimethylphenyl)-2-[(propan-2-yl)amino]propan-1-ol
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- Inchi: 1S/C14H23NO/c1-9(2)15-12(5)14(16)13-8-10(3)6-7-11(13)4/h6-9,12,14-16H,1-5H3
- InChI Key: GHVOEYKSFYOHNM-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)C=CC=1C)C(C)NC(C)C
Computed Properties
- Exact Mass: 221.178
- Monoisotopic Mass: 221.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 32.3A^2
Benzenemethanol,2,5-dimethyl-a-[1-[(1-methylethyl)amino]ethyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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